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Compound of Interest

Compound Name:
3-Bromobutan-2-amine

hydrochloride

CAS No.: 1989672-22-1

Cat. No.: B2720181 Get Quote

3-Bromobutan-2-amine hydrochloride is a halogenated amine that serves as a valuable

intermediate in synthetic organic chemistry. Its structure, featuring two adjacent stereocenters

at the C2 (amine) and C3 (bromine) positions, makes it a significant chiral building block for the

construction of complex, stereochemically-defined molecules. Such building blocks are of

paramount importance in drug discovery and development, where the specific three-

dimensional arrangement of atoms is often critical for biological activity and therapeutic

efficacy.[1][2] The hydrochloride salt form enhances the compound's stability and handling

characteristics, making it suitable for laboratory use.[3] This guide provides a comprehensive

overview of the logical synthesis, stereochemical considerations, and analytical validation of 3-
Bromobutan-2-amine hydrochloride, framed from the perspective of its practical "discovery"

and development in a modern chemical research setting.

Physicochemical Properties
A summary of the key properties for the parent compound and its hydrochloride salt is

presented below.
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Property Value Source

Chemical Formula C₄H₁₁BrClN PubChem[3]

Molecular Weight 188.49 g/mol PubChem[3]

IUPAC Name
3-bromobutan-2-

amine;hydrochloride
PubChem[3]

CAS Number 1989672-22-1 BLD Pharm[4]

Parent Compound
3-Bromobutan-2-amine

(C₄H₁₀BrN)
PubChem[5]

Parent MW 152.03 g/mol PubChem[5]

Retrosynthetic Analysis and Strategic Synthesis
Design
The "discovery" of a non-natural product like 3-Bromobutan-2-amine hydrochloride in a

laboratory context is fundamentally about the design and execution of a viable synthetic

pathway. A logical retrosynthetic analysis provides the roadmap for this process.
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Final Step

Key C-N Bond Formation

3-Bromobutan-2-amine HCl

HCl Addition

Deprotonation

3-Bromobutan-2-amine

Reductive Amination

Synthesis

3-Bromobutan-2-one Ammonia (NH3)
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Start:
3-Bromobutan-2-one
Ammonia in MeOH

Step 1: Reductive Amination
- NaBH3CN

- 0°C to RT, 12-18h

In-Process Control:
TLC or LC-MS

Aqueous Workup
- Quench (HCl)
- Basify (NaOH)
- Extract (DCM)

Reaction Complete

Purification of Free Base
- Dry over Na2SO4

- Concentrate

Intermediate:
3-Bromobutan-2-amine (Oil)

Step 2: Salt Formation
- Dissolve in Et2O
- Add HCl in Et2O

Isolation & Drying
- Vacuum Filtration
- Wash with Et2O

- Dry under Vacuum

Final Product:
3-Bromobutan-2-amine HCl (Solid)

Final QC:
NMR, MS, Purity (HPLC)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. benchchem.com [benchchem.com]

2. nbinno.com [nbinno.com]

3. 3-Bromobutan-2-amine hydrochloride | C4H11BrClN | CID 122164485 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 1989672-22-1|3-Bromobutan-2-amine hydrochloride|BLD Pharm [bldpharm.com]

5. 3-Bromobutan-2-amine | C4H10BrN | CID 13495073 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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